Cas no 141023-00-9 (Methyl 7,7,7-trifluoro-6-oxoheptanoate)

Methyl 7,7,7-trifluoro-6-oxoheptanoate Properties

Names and Identifiers

• Methyl 7,7,7-trifluoro-6-oxoheptanoate
• 7,7,7-trifluoro-6-oxo-heptanoic acid methyl ester
• DB-352126
• DTXSID20570093
• 141023-00-9
• EN300-345102
• Methyl7,7,7-trifluoro-6-oxoheptanoate
• RCVNOYFOKLEMRY-UHFFFAOYSA-N
• +Expand

• MDL： MFCD18909904
• InChIKey： RCVNOYFOKLEMRY-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H11F3O3/c1-14-7(13)5-3-2-4-6(12)8(9,10)11/h2-5H2,1H3
• SMILES： COC(=O)CCCCC(=O)C(F)(F)F

Computed Properties

• Exact Mass: 212.06603
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 212.06602869g/mol
• Heavy Atom Count: 14
• Complexity: 210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37